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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B11931750 Get Quote

K-7174 Dihydrochloride: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility, handling, and use of K-7174
dihydrochloride.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for dissolving K-7174 dihydrochloride?

A1: K-7174 dihydrochloride is soluble in both water and DMSO. For cell culture experiments,

DMSO is commonly used to prepare a concentrated stock solution, which is then further diluted

in an aqueous medium.

Q2: I'm seeing conflicting information about the solubility of K-7174 dihydrochloride in water.

What is the correct value?

A2: Different suppliers report varying solubility of K-7174 dihydrochloride in water, with values

cited as 2 mg/mL and 15 mg/mL. This discrepancy could be due to differences in the

compound's purity, crystal structure, or the methodology used to determine solubility. We

recommend starting with the lower value (2 mg/mL) and carefully observing for complete
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dissolution. If your experimental needs require a higher concentration, you can attempt to

dissolve it at 15 mg/mL, but be vigilant for any precipitation.

Q3: My K-7174 dihydrochloride is not dissolving completely in water. What should I do?

A3: If you encounter issues with dissolving K-7174 dihydrochloride in water, consider the

following troubleshooting steps:

Vortexing: Mix the solution vigorously using a vortex mixer.

Sonication: Use a sonicator bath to aid dissolution.

Warming: Gently warm the solution in a water bath (e.g., at 37°C). However, be cautious

about potential degradation at higher temperatures.

pH Adjustment: The pH of the solution can influence the solubility of dihydrochloride salts.

While specific data for K-7174 is limited, adjusting the pH might be a variable to consider for

problematic batches.

Q4: How should I prepare a stock solution of K-7174 dihydrochloride in DMSO?

A4: To prepare a stock solution in DMSO, you can follow the concentrations provided in the

solubility table below. For instance, to make a 10 mM stock solution, you would dissolve the

appropriate mass of K-7174 dihydrochloride in the calculated volume of DMSO.[1] Always

use freshly opened, high-purity DMSO to avoid issues with water absorption, which can affect

solubility.[1]

Q5: How should I store the solid compound and my stock solutions?

A5:

Solid Compound: Store the solid powder at -20°C for long-term storage (up to 3 years).[2]

Stock Solutions: Aliquot your stock solutions to avoid repeated freeze-thaw cycles.[2]

Store at -80°C for up to 6 months.[1]

Store at -20°C for up to 1 month.[1][2]
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Solubility Data
Solvent Reported Solubility

Molar Mass
(dihydrochloride)

Water 15 mg/mL 641.67 g/mol

2 mg/mL (clear solution)

DMSO
Soluble (formulation possible)

[3]

≥17.6 mg/mL (estimated from

10mM)[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Calculate the required mass:

Molecular Weight of K-7174 dihydrochloride: 641.67 g/mol

To prepare 1 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 641.67 g/mol = 0.0064167 g

Mass (mg) = 6.42 mg

Dissolution:

Weigh out 6.42 mg of K-7174 dihydrochloride powder.

Add 1 mL of high-purity DMSO.

Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used to assist dissolution if necessary.

Storage:

Aliquot the stock solution into smaller volumes in tightly sealed vials.
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Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2]
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Workflow for K-7174 Dihydrochloride Stock Solution Preparation

Preparation

Dissolution

Storage

Weigh K-7174
dihydrochloride powder

Add appropriate volume
of high-purity DMSO

Vortex thoroughly

Optional:
Gentle warming or sonication

Aliquot into smaller volumes

Store at -20°C or -80°C
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Simplified Mechanism of Action of K-7174
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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